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Compound of Interest

Compound Name: ivDde-Lys(Fmoc)-OH

Cat. No.: B2590475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Orthogonally protected lysine is a cornerstone of modern peptide and protein chemistry,

enabling precise control over the synthesis and modification of complex biomolecules. This

guide provides an in-depth overview of its core applications, from advanced peptide synthesis

to the construction of targeted therapeutics. We will delve into the experimental protocols for

the use of common protecting groups and present comparative data to inform strategic

synthetic design.

The Principle of Orthogonal Protection in Lysine
Chemistry
In peptide synthesis, orthogonality refers to the use of multiple protecting groups that can be

removed under distinct, non-interacting chemical conditions.[1] Lysine, with its α-amino and ε-

amino groups, is a prime candidate for this strategy. Typically, the α-amino group is protected

by the base-labile Fmoc (9-fluorenylmethyloxycarbonyl) group for peptide chain elongation,

while the ε-amino group is protected by a group that is stable to the Fmoc removal conditions.

[2][3] This allows for the selective deprotection of the lysine side chain at any point during the

synthesis to introduce branches, labels, or other modifications.[1]

The choice of the ε-protecting group is critical and dictates the synthetic possibilities. The most

common orthogonal protecting groups for lysine in Fmoc-based solid-phase peptide synthesis

(SPPS) are:
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Boc (tert-butoxycarbonyl): Removed by strong acid (e.g., trifluoroacetic acid, TFA), typically

during the final cleavage from the resin.[4]

Alloc (allyloxycarbonyl): Removed under neutral conditions using a palladium(0) catalyst.[5]

[6]

ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl): Removed by a dilute

solution of hydrazine.[7][8]

The logical relationship between these protecting groups and their removal agents is illustrated

below.
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Resin-Bound Peptide with Protected Lysine

Resin-Peptide-Lys(PG_epsilon)-...

α-NH-Fmoc Piperidine Base-labile

ε-NH-Boc TFA Acid-labile

ε-NH-Alloc Pd(PPh3)4
/ Silane

 Pd(0)-catalyzed

ε-NH-ivDde Hydrazine Hydrazinolysis
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Start with Resin

1. Synthesize Main Chain
using Fmoc-SPPS

(Incorporate Fmoc-Lys(ivDde)-OH)

2. N-terminal Fmoc Deprotection
(20% Piperidine/DMF)

3. N-terminal Capping (Optional)
(e.g., Acetylation)

4. Selective ivDde Deprotection
(2-5% Hydrazine/DMF)

5. Wash Resin
(DMF, DCM)

6. Synthesize Branch Chain
on Lys ε-NH2 using Fmoc-SPPS

7. Final N-terminal
Fmoc Deprotection

8. Cleavage and Global Deprotection
(TFA Cocktail)

9. Purify and Characterize
(HPLC, MS)

Branched Peptide
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Engineered Antibody
Drug-Linker

Homogeneous ADC

Antibody with
Orthogonal Handle

(e.g., Lys-Azide)

Bioorthogonal
Conjugation

(e.g., Click Chemistry)

Linker-Payload
(e.g., DBCO-Drug)

Site-Specific
Antibody-Drug Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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